4-fluoro-N-[2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl]benzamide

• IUPAC Name: N-[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-(furan-2-yl)ethyl]-4-fluorobenzamide
• InChI: InChI=1S/C22H21FN2O2/c23-19-9-7-17(8-10-19)22(26)24-14-20(21-6-3-13-27-21)25-12-11-16-4-1-2-5-18(16)15-25/h1-10,13,20H,11-12,14-15H2,(H,24,26)
• InChI Key: JIBWGGLLGWGOTJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=CC=CC=C21)C(CNC(=O)C3=CC=C(C=C3)F)C4=CC=CO4
• Molecular Formula: C22H21FN2O2
• Molecular Weight: 364.4 g/mol
• CAS No.: 898416-56-3

Description

4-fluoro-N-[2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl]benzamide is a useful research compound. Its molecular formula is C22H21FN2O2 and its molecular weight is 364.42. The purity is usually 95%.
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Scientific Research Applications

Tumor Imaging with PET

One of the significant applications of this compound, specifically in the form of 18F-ISO-1, is in the field of Positron Emission Tomography (PET) for assessing cellular proliferation in tumors. A study by Dehdashti et al. (2013) highlights the use of 18F-ISO-1 PET to evaluate tumor proliferation in patients with newly diagnosed malignant neoplasms, including lymphoma, breast cancer, and head and neck cancer. The study found a correlation between 18F-ISO-1 uptake and the Ki-67 proliferative index, suggesting its potential for evaluating the proliferative status of solid tumors. The research also noted that the compound was well-tolerated with minimal absorbed doses to normal organs, allowing for its safe administration in clinical trials (Dehdashti et al., 2013).

Novel Inhibitors and Pharmaceutical Intermediates

Another area of research involves the identification of metabolites of similar compounds and their roles in medical treatments. A study conducted by Umehara et al. (2009) explored the metabolites of YM758, a compound structurally related to N-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(furan-2-yl)ethyl)-4-fluorobenzamide, and their excretion processes. The study provides insights into the renal and hepatic excretion of these metabolites, contributing to the understanding of the pharmacokinetics of novel therapeutic agents (Umehara et al., 2009).

Synthesis and Evaluation of Derivatives

Research has also been conducted on the synthesis and antitubercular evaluation of novel derivatives derived from dibenzo[b,d]furan and 9-methyl-9H-carbazole. Kantevari et al. (2011) synthesized a series of novel hexahydro-2H-pyrano[3,2-c]quinoline analogs through a one-pot Povarov reaction. These analogs were evaluated for their antimycobacterial activity against Mycobacterium tuberculosis, with some compounds showing significant antitubercular properties (Kantevari et al., 2011).